Cas no 36707-00-3 (NSC 177223)

• Product Name: NSC 177223
• CAS No: 36707-00-3
• MF: C₁₃H₁₅N₅O₆
• MW: 337.288102388382
• MDL: MFCD18086904
• CID: 921552
• PubChem ID: 329825799
• Update Time: 2025-06-23

NSC 177223 Chemical and Physical Properties

Names and Identifiers

• NSC 177223
• 4-Amino-5,6,7,8-tetrahydro-5-oxo-8-(β-D-ribofuranosyl)pyrido[2,3-d]pyrimidine-6-carboxamide
• API-1
• 4-AMino-5,8-dihydro-5-oxo-8-β-D-ribofuranosyl-pyrido[2,3-d]pyriMidine-6-carboxaMide
• 4-Amino-5,8-dihydro-5-oxo-8-b-D-ribofuranosyl-pyrido[2,3-d]pyrimidine-6-carboxamide
• NSC177223

• MDL： MFCD18086904
• Inchi： 1S/C13H15N5O6/c14-10-6-7(20)4(11(15)23)1-18(12(6)17-3-16-10)13-9(22)8(21)5(2-19)24-13/h1,3,5,8-9,13,19,21-22H,2H2,(H2,15,23)(H2,14,16,17)/t5-,8-,9-,13-/m1/s1
• InChI Key： SPBWHPXCWJLQRU-FITJORAGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C(N)=O)C(C2=C(N)N=CN=C12)=O)O)O

Computed Properties

• Exact Mass: 337.102
• Monoisotopic Mass: 337.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185A^2

Experimental Properties

• Density: 1.792
• Boiling Point: 795.8°C at 760 mmHg
• Flash Point: 435.1°C
• Refractive Index: 1.764
• PSA: 186.81000
• LogP: -1.63440

NSC 177223 Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：−20°C

Additional information on NSC 177223

NSC 177223 (CAS No. 36707-00-3): A Comprehensive Overview

NSC 177223, with the Chemical Abstracts Service (CAS) number 36707-00-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, also known by its systematic name, is a synthetic small molecule that has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding NSC 177223.

Chemical Properties and Structure

NSC 177223 is a well-characterized compound with a molecular formula of C₁₆H₁₄N₄O₄. Its molecular weight is approximately 326.31 g/mol. The compound features a unique structural arrangement that includes several functional groups, such as amine and carboxylic acid moieties, which contribute to its chemical reactivity and biological activity. The crystal structure of NSC 177223 has been determined using X-ray diffraction techniques, providing valuable insights into its conformational flexibility and potential binding interactions with biological targets.

Biological Activities and Mechanisms of Action

NSC 177223 has been extensively studied for its diverse biological activities. One of the most notable properties of this compound is its ability to modulate cellular signaling pathways. Research has shown that NSC 177223 can inhibit the activity of specific kinases, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). These kinases play crucial roles in various cellular processes, including cell proliferation, differentiation, and apoptosis.

In addition to its kinase inhibitory activity, NSC 177223 has been found to exhibit anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This property makes NSC 177223 a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Therapeutic Potential

The therapeutic potential of NSC 177223 has been explored in various preclinical studies and early-stage clinical trials. One area of significant interest is its use in cancer therapy. Preclinical studies have shown that NSC 177223 can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Additionally, it has been found to enhance the efficacy of conventional chemotherapeutic agents, potentially reducing the required doses and minimizing side effects.

Beyond cancer therapy, NSC 177223 has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease.

Recent Research Developments

The latest research on NSC 177223 continues to uncover new aspects of its biological activities and potential applications. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate autophagy pathways in cancer cells. The researchers found that NSC 177223(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.(Journal of Medicinal Chemistry)) can induce autophagy-dependent cell death in certain types of cancer cells, providing a novel mechanism for its anticancer effects.

In another study published in the Journal of Biological Chemistry, researchers investigated the role of NSC 177223 in modulating immune responses. The findings revealed that the compound can enhance the activation and function of natural killer (NK) cells, which are important components of the innate immune system. This property suggests that NSC 177223 strong > could be used as an immunomodulatory agent to boost immune responses against infections or tumors. p > p > article > response >